Cas no 1251561-05-3 (4-(dimethylsulfamoyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylbenzamide)

4-(dimethylsulfamoyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylbenzamide structure

1251561-05-3 structure

Product Name:4-(dimethylsulfamoyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylbenzamide

CAS No:1251561-05-3

MF:C₂₀H₂₃N₃O₃S₂

MW:417.544922113419

CID:6071619

PubChem ID:49716071

Update Time:2025-09-28

4-(dimethylsulfamoyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-(dimethylsulfamoyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylbenzamide
- 4-(dimethylsulfamoyl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)benzamide
- 1251561-05-3
- F5854-3039
- 4-(dimethylsulfamoyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide
- 4-(N,N-dimethylsulfamoyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide
- VU0524077-1
- AKOS024522658
- Inchi： 1S/C20H23N3O3S2/c1-21(2)28(25,26)19-10-8-16(9-11-19)20(24)23(15-18-7-5-13-27-18)14-17-6-4-12-22(17)3/h4-13H,14-15H2,1-3H3
- InChI Key： ZSLWGECGIYQHAA-UHFFFAOYSA-N
- SMILES： C(N(CC1=CC=CN1C)CC1SC=CC=1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

Exact Mass: 417.11808395g/mol
Monoisotopic Mass: 417.11808395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 627
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 99.2Å²

4-(dimethylsulfamoyl)-N-(1-methyl-1H-pyrrol-2-yl)methyl-N-(thiophen-2-yl)methylbenzamide Pricemore >>

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